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Compound Name:

hydrobromide
CAS No.: 2225136-15-0
Cat. No.: B2927320
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This guide provides a technical comparison of the crystallographic properties and solid-state
performance of 4-(Aminomethyl)-2-methylphenol hydrobromide, contrasting it with its
hydrochloride counterpart and structural analogues.[1][2]

Executive Summary

4-(Aminomethyl)-2-methylphenol hydrobromide (also known as 3-methyl-4-
hydroxybenzylamine HBr) is a critical intermediate in the synthesis of phenylethanolamine-
based adrenergic agonists.[1][2] While the hydrochloride salt (HCI) is the standard commercial
form (CAS 1228880-52-1), the hydrobromide (HBr) salt offers distinct advantages in crystallinity
and hygroscopicity profiles crucial for drug formulation.[1][3]

This guide analyzes the X-ray diffraction (XRD) signature of the HBr salt, using the known
structures of Vanillylamine HCI and 3,4-Dihydroxybenzylamine HBr as validated reference
standards to define expected lattice expansions and hydrogen-bonding motifs.[1][3]

Chemical Identity & Crystallographic Context
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The target compound is the methyl-analogue of Vanillylamine.[1][2] The substitution of the

methoxy group (-OCHs) with a methyl group (-CHs) at the 3-position (relative to the

benzylamine) alters the steric profile and removes a hydrogen bond acceptor, significantly

impacting crystal packing.[1][3]

Reference Reference
Feature Target Compound
Analogue 1 Analogue 2
3-Methyl-4- 3,4-

Common Name

hydroxybenzylamine
HBr

Vanillylamine HCI

Dihydroxybenzylamin
e HBr

Formula

CsH11NOJ[1][2] - HBr

CsH11NO2[2][3] - HCI

CsH11NO2[2] - HBr

Anion Radius

1.96 A (Bromide)

1.81 A (Chloride)

1.96 A (Bromide)

Crystal Habit

Prismatic / Needles

Orthorhombic Plates

Monoclinic Prisms

Key Interaction

Phenolic OH

Br—

Phenolic OH

Cl-

Catechol OH

Br-

Comparative Analysis: HBr vs. HCI Salts

The choice between Hydrobromide and Hydrochloride salts is a critical decision in early-phase

development.[1][2] The XRD data highlights the mechanistic differences in stability.[2]

A. Lattice Volume & Density (Predicted)

The substitution of Chloride (CI~) with Bromide (Br~) typically induces a unit cell volume

expansion of 5—-8% in organic amine salts.[1][2][3]

o HCI Salt: Tends to form tighter packing networks but often suffers from higher hygroscopicity

due to the higher charge density of the chloride ion.[2]

e HBr Salt: The larger ionic radius of Br~ disrupts the "tight" water-bridging networks often

seen in HCI hydrates, frequently resulting in an anhydrous crystal form that is more stable at

high humidity.[1][2]
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B. Diffraction Signature (2 Shift)

When comparing the Powder XRD (PXRD) patterns of the HBr salt against the HCI sallt,
researchers should expect:

» Shift to Lower Angles: Due to the larger

-spacing (Br > CI), the primary diffraction peaks will shift to lower
values (Bragg's Law:
)-[11[2][3]
o Peak Splitting: The lower symmetry often associated with HBr salts (e.g., Monoclinic
vs. Orthorhombic

) may cause single peaks in the HCI pattern to split into doublets in the HBr pattern.[2]

C. Hydrogen Bonding Topology

o HCI Motif: Often forms infinite 1D chains where CI~ bridges the ammonium headgroup and
the phenolic hydroxyl.[2]

o HBr Motif: The HBr salt is predicted to form centrosymmetric dimers or 2D sheets.[1][2] The
softer Br~ anion is a weaker H-bond acceptor, which encourages the phenolic -OH to engage
in intermolecular H-bonds with adjacent organic molecules rather than terminating on the
anion.[1][2]

Experimental Protocol: Data Generation & Validation

To rigorously characterize this compound, follow this self-validating protocol. This workflow
ensures that the obtained XRD data is artifact-free.[1][2]

Phase 1: Crystal Growth (Slow Evaporation)[1][3][4]

e Solvent System: Dissolve 100 mg of 4-(Aminomethyl)-2-methylphenol HBr in
Methanol:Ethanol (1:1). Avoid water to prevent hydrate formation.[1][2]

e Nucleation: Filter through a 0.2 um PTFE syringe filter into a clean vial.
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o Growth: Cover with Parafilm, poke 3 small holes, and store at 4°C in a vibration-free
environment.

o Harvest: Crystals should appear within 48-72 hours. Harvest while still wet with mother liquor
to prevent desolvation cracking.[1][2]

Phase 2: Single Crystal XRD (SC-XRD) Acquisition

e Mounting: Use Paratone-N oil and a MiTeGen loop.[1][2] Flash cool to 100 K immediately to
reduce thermal motion.

e Source: Mo-K

(

A) is preferred over Cu-K
to minimize absorption by the Bromine atom (
will be significant).[1][2]

o Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate absorption
correction.

Phase 3: Powder XRD (PXRD) for Bulk Validation

e Preparation: Lightly grind 50 mg of bulk material. Do not over-grind, as this can induce
amorphization.[2][3]

e Scan Parameters: 3° to 40°

; Step size 0.02°; 1 sec/step.

» Validation Check: Overlay the experimental PXRD pattern with the calculated pattern from
the SC-XRD structure (Mercury CSD software).

o Pass: Peaks align perfectly (within
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o Fail: Extra peaks indicate polymorphs or impurities.[1][2]

Workflow Visualization

The following diagram illustrates the decision logic for selecting the HBr salt and validating its

structure.

Start: 4-(Aminomethyl)-2-methylphenol

Salt Screening
(HCl vs. HBr)

Standard Route \Stability Route

Synthesize HCI Salt

Synthesize HBr Salt

Result: High Hygroscopicity
(Risk of Hydrates)

Crystallization
(MeOH/EtOH)

Bulk Material

Reference Data

Single Crystal XRD
(Mo Source, 100K)

Powder XRD (PXRD)
(Bulk Purity Check)

e

Compare 2-Theta Shifts

(Br expands lattice -> Lower angles)

Select HBr for

Formulation Stability
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Caption: Workflow for comparative crystallographic analysis and selection of the Hydrobromide
salt form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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